Cas no 2227880-95-5 ((1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol
• CAS No: 2227880-95-5
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5767581
• PubChem ID: 165661974
• Update Time: 2025-10-25

(1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol
• 2227880-95-5
• EN300-1926140

• Inchi： 1S/C9H11BrFNO/c10-7-3-6(4-8(11)5-7)9(13)1-2-12/h3-5,9,13H,1-2,12H2/t9-/m0/s1
• InChI Key： LTKZXVAVIYLNSF-VIFPVBQESA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](CCN)O)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol

The Compound CAS No 2227880-95-5: (1S)-3-Amino-1-(3-Bromo-5-Fluorophenyl)Propan-1-Ol

(1S)-3-Amino-1-(3-bromo-5-fluorophenyl)propan-1-ol, identified by the CAS registry number 2227880-95-5, is a structurally complex organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) within its molecular structure. The compound's unique stereochemistry, specifically the (1S) configuration, plays a critical role in its biological activity and pharmacokinetic properties.

The molecular structure of (1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol consists of a central propane backbone, with the amino group attached to the third carbon and a hydroxyl group on the first carbon. The aromatic ring substituent, which is a 3-bromo-5-fluorophenyl group, introduces additional complexity and functionality to the molecule. The bromine and fluorine substituents on the phenyl ring are electron-withdrawing groups, which can influence the electronic properties of the molecule and potentially enhance its binding affinity to specific biological targets.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired therapeutic effects while minimizing adverse reactions. The (1S) configuration of this compound ensures optimal interactions with target proteins, making it a promising candidate for various therapeutic applications. For instance, research has shown that this compound exhibits potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as anxiety, depression, and schizophrenia.

In terms of synthesis, (1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol can be prepared through a variety of methods, including asymmetric catalysis and chiral resolution techniques. These methods allow for the selective formation of the (1S) enantiomer, ensuring high enantiomeric purity. The use of environmentally friendly reagents and conditions has also been explored to enhance the sustainability of the synthesis process.

From a pharmacological perspective, this compound has demonstrated potent activity in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) makes it particularly appealing for targeting central nervous system (CNS) disorders. Recent studies have also investigated its potential as an anti-inflammatory agent, with promising results in reducing cytokine production in vitro.

The application of computational chemistry tools has further advanced our understanding of this compound's properties. Molecular docking studies have revealed that it exhibits strong binding affinity to several key enzymes involved in cellular signaling pathways. These findings underscore its potential as a lead compound for drug development programs targeting diverse therapeutic areas.

In conclusion, (1S)-3-amino-1-(3-bromo-5-fluorophenyl)propan-1-ol represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing advancements in synthetic methodologies and pharmacological research, this compound is poised to play a significant role in addressing unmet medical needs across various disease states.